Cas no 1999440-56-0 (5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1999440-56-0
• MF: C₅H₄N₆O₃
• MW: 196.123659133911
• CID: 5991239
• PubChem ID: 165475072
• Update Time: 2025-05-19

5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120289
• 1999440-56-0

• Inchi： 1S/C5H4N6O3/c1-11-8-2(7-10-11)4-6-3(5(12)13)9-14-4/h1H3,(H,12,13)
• InChI Key： OBKYSSRILQHFLD-UHFFFAOYSA-N
• SMILES： O1C(C2N=NN(C)N=2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 196.03448801g/mol
• Monoisotopic Mass: 196.03448801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 120Ų

Additional information on 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1999440-56-0)

5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 1999440-56-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which often endow them with unique biochemical properties and potential therapeutic applications.

The structural framework of 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid consists of a 1,2,4-triazole moiety linked to a 1,2,4-oxadiazole ring system. The presence of these nitrogen-rich heterocycles makes the compound a promising candidate for further investigation in drug discovery. Specifically, the tetrazole and oxadiazole functional groups are known for their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The 1,2,3,4-tetrazole scaffold is particularly noteworthy due to its versatility in medicinal chemistry. It has been incorporated into a wide range of pharmacophores and has demonstrated efficacy in preclinical studies as an inhibitor of certain enzymes and pathways involved in inflammation and cancer.

The 1,2,4-triazole component of 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid is known to exhibit significant bioactivity. This moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. Additionally, the carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to modify the compound’s pharmacokinetic properties and target specificity.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies have suggested that derivatives of the tetrazole and oxadiazole scaffolds may interfere with the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain and inflammation. Furthermore, the structural similarity to known bioactive molecules makes 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid a valuable scaffold for structure-based drug design.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between this compound and biological targets with high precision. Molecular docking studies have revealed that the triazole and oxadiazole rings can effectively engage with pockets on proteins such as kinases and phosphodiesterases. These interactions are critical for modulating enzymatic activity and have implications for treating conditions such as cancer and neurodegenerative diseases.

The synthesis of 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,4 oxadiazole -3-carboxylic acid presents an interesting challenge due to the sensitivity of the nitrogen-rich heterocycles. However， recent methodologies have improved the efficiency and yield of key synthetic steps， making it more feasible to produce this compound on a larger scale for further research. Techniques such as multi-step organic synthesis combined with catalytic methods have been employed to streamline the process while maintaining high purity standards.

In conclusion， 5-( 2 -methyl - 2 H - 1 , 2 , 3 , 4 -tetrazol - 5 - yl ) - 1 , 2 , 4 - ox adiaz ole -3 - carboxylic acid (CAS No.1999440 -56 -0) represents a promising lead compound in pharmaceutical research。 Its unique structural features， coupled with its potential bioactivity， make it an attractive candidate for further investigation into new therapeutic agents。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs.